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Get Quote

Disclaimer: The compound "ATV2301" could not be identified in publicly available literature.

This document has been created under the assumption that the intended compound was ATV-

1601, a selective allosteric inhibitor of AKT1 E17K. The combination compound has been

selected as Fulvestrant, based on ongoing clinical trials.[1][2][3][4] This document is for

research and informational purposes only.

Introduction
ATV-1601 is a first-in-class, orally bioavailable, selective allosteric inhibitor targeting the E17K

mutation in the AKT1 protein.[2] The AKT1 E17K mutation is a clinically validated oncogenic

driver found in various solid tumors, with the highest prevalence in breast, endometrial, and

prostate cancers. Unlike pan-AKT inhibitors that target all three AKT isoforms and are often

associated with dose-limiting toxicities like hyperglycemia (due to AKT2 inhibition), ATV-1601's

selectivity for the mutant AKT1 offers the potential for improved tolerability and a wider

therapeutic window.

Fulvestrant is a selective estrogen receptor degrader (SERD) used in the treatment of hormone

receptor (HR)-positive breast cancer. It functions by binding to the estrogen receptor (ER),
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leading to its destabilization, accelerated degradation, and a comprehensive blockade of ER-

mediated signaling pathways.

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and

survival, and its aberrant activation is a hallmark of many cancers. In HR-positive breast

cancer, there is significant crosstalk between the ER and PI3K/AKT pathways. Upregulation of

the PI3K/AKT pathway is a key mechanism of resistance to endocrine therapies. Therefore, the

combination of a selective AKT1 E17K inhibitor like ATV-1601 with an ER degrader like

Fulvestrant represents a rational and promising therapeutic strategy to overcome resistance

and enhance anti-tumor efficacy in tumors harboring both dependencies.

Data Presentation
Preclinical Efficacy of ATV-1601
The following tables summarize key quantitative data from preclinical studies on ATV-1601.

Assay Type
Cell Line /
Model

Target IC50 / Potency Citation

Cellular

Proliferation
Ba/F3 AKT1 E17K 0.06 µM

Target

Engagement

HCT116-DKO-

AKT E17K

Xenograft

p-PRAS40
IC50: 0.03 µM,

IC90: 0.1 µM

Preclinical Pharmacokinetics of ATV-1601

Species Half-life (t½)
Max
Concentration
(Cmax)

Bioavailability Citation

Mouse, Rat, Dog 2.9 - 4.5 h
1,113 - 2,970

ng/mL

~38% (species

dependent) to

>98% (dog)
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Note: Preclinical studies have shown that ATV-1601 demonstrates profound and durable tumor

regression in multiple AKT1 E17K-driven patient-derived xenograft (PDX) models and is well-

tolerated without inducing hyperglycemia.

Signaling Pathways and Workflows
ATV-1601 and Fulvestrant Combined Signaling Pathway
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Combined inhibition of AKT and ER signaling pathways.
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Experimental Workflow for In Vitro Combination Study

4. Endpoint Assays

Start: Select AKT1 E17K-mutant,
ER-positive breast cancer cell line

1. Cell Culture & Seeding
(e.g., 96-well plates)

2. Drug Treatment
- ATV-1601 (Dose Range)

- Fulvestrant (Dose Range)
- Combination Matrix

3. Incubation
(e.g., 72 hours)

A. Cell Viability Assay
(e.g., CellTiter-Glo)

B. Western Blot Analysis
(p-AKT, Total AKT, p-S6, etc.)

5. Data Analysis
- Calculate IC50 values

- Synergy Analysis (e.g., Bliss, Loewe)

End: Determine synergistic,
additive, or antagonistic effects

Click to download full resolution via product page

Workflow for testing ATV-1601 and Fulvestrant synergy.
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Protocol: Cell Viability (Synergy) Assay
This protocol is designed to assess the synergistic, additive, or antagonistic effects of ATV-

1601 and Fulvestrant on the viability of cancer cells.

4.1.1 Materials

AKT1 E17K-mutant, ER-positive breast cancer cell line (e.g., MCF-7 with engineered E17K

mutation)

Appropriate cell culture medium (e.g., DMEM with 10% FBS)

ATV-1601 (stock solution in DMSO)

Fulvestrant (stock solution in DMSO)

96-well clear-bottom white plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer plate reader

4.1.2 Procedure

Cell Seeding:

Trypsinize and count cells.

Seed cells into 96-well plates at a pre-determined optimal density (e.g., 3,000-5,000

cells/well in 100 µL of medium).

Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

Drug Preparation and Treatment:

Prepare serial dilutions of ATV-1601 and Fulvestrant in culture medium.

Create a dose-response matrix. For a 7x7 matrix, treat wells with:
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ATV-1601 alone (7 concentrations)

Fulvestrant alone (7 concentrations)

All 49 combinations of ATV-1601 and Fulvestrant

Vehicle control (DMSO, concentration matched to the highest drug concentration)

Add 100 µL of the drug-containing medium to the appropriate wells.

Incubation:

Incubate the plates for 72 hours at 37°C, 5% CO₂.

Viability Measurement (CellTiter-Glo®):

Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

Add 100 µL of CellTiter-Glo® reagent to each well.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Read luminescence using a plate reader.

Data Analysis:

Normalize viability data to the vehicle control wells (set to 100% viability).

Calculate IC50 values for each drug alone.

Use synergy analysis software (e.g., SynergyFinder, Combenefit) to calculate synergy

scores based on models such as Bliss Independence or Loewe Additivity.

Protocol: Western Blot for Pathway Analysis
This protocol is used to verify the on-target effects of ATV-1601 and Fulvestrant by measuring

changes in protein phosphorylation in the AKT signaling pathway.
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4.2.1 Materials

6-well plates

Treated cells (from a parallel experiment to the viability assay)

Cell Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay kit

SDS-PAGE gels and running apparatus

Nitrocellulose or PVDF membranes

Transfer buffer and apparatus

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies:

Phospho-AKT (Ser473)

Total AKT

Phospho-S6 Ribosomal Protein (Ser235/236)

Total S6 Ribosomal Protein

GAPDH or β-Actin (loading control)

HRP-conjugated secondary antibody

ECL chemiluminescent substrate

Imaging system (e.g., ChemiDoc)

4.2.2 Procedure

Cell Lysis and Protein Quantification:
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Treat cells in 6-well plates with selected concentrations of ATV-1601, Fulvestrant, the

combination, and vehicle control for a specified time (e.g., 24 hours).

Wash cells with ice-cold PBS and lyse with 100-150 µL of lysis buffer.

Scrape and collect lysates, then centrifuge at 14,000 rpm for 15 minutes at 4°C.

Collect the supernatant and determine protein concentration using a BCA assay.

Sample Preparation and SDS-PAGE:

Normalize protein concentrations for all samples.

Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

Protein Transfer:

Transfer proteins from the gel to a nitrocellulose or PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibody (e.g., anti-p-AKT) overnight at 4°C, diluted

in blocking buffer according to the manufacturer's recommendation.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane again three times with TBST.

Detection and Analysis:

Apply ECL substrate and capture the chemiluminescent signal using an imaging system.
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For quantitative analysis, perform densitometry using image analysis software. Normalize

the phospho-protein signal to the total protein signal.

To re-probe for another protein, strip the membrane using a stripping buffer and repeat the

immunoblotting process starting from the blocking step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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